Cas no 116763-19-0 (Benzene,1,1'-sulfonylbis[4-(octyloxy)-)

• Product Name: Benzene,1,1'-sulfonylbis[4-(octyloxy)-
• CAS No: 116763-19-0
• MF: C₂₈H₄₂O₄S
• MW: 474.695687770844
• CID: 209322
• Update Time: 2024-01-26

Benzene,1,1'-sulfonylbis[4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Bis[4-(octyloxy)phenyl] sulfone
• Bis(4-octyloxyphenyl)sulfone
• Bisphenol S dioctyl ether
• KP-L 155
• Bis(4-octyloxyphenyl) sulfone
• 1,1'-Sulfonylbis[4-(octyloxy)benzene]
• Benzene, 1,1'-sulfonylbis[4-(octyloxy)-
• Benzene,1,1'-sulfonylbis[4-(octyloxy)-

• Inchi： 1S/C28H42O4S/c1-3-5-7-9-11-13-23-31-25-15-19-27(20-16-25)33(29,30)28-21-17-26(18-22-28)32-24-14-12-10-8-6-4-2/h15-22H,3-14,23-24H2,1-2H3
• InChI Key： BYZDZGSKOWCLFS-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(OCCCCCCCC)C=C1)(C1=CC=C(OCCCCCCCC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 474.28056
• Monoisotopic Mass: 474.28
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 593.0±35.0 °C(Predicted)
• PSA: 52.6